Cas no 718642-07-0 (Borinic acid, (3-cyanophenyl)(2-fluorophenyl)-)

• Product name: Borinic acid, (3-cyanophenyl)(2-fluorophenyl)-
• CAS No: 718642-07-0
• MF: C₁₃H₉BFNO
• MW: 225.026066541672
• CID: 544923
• PubChem ID: 66918284

Borinic acid, (3-cyanophenyl)(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Borinic acid, (3-cyanophenyl)(2-fluorophenyl)-
• (3-cyanophenyl)-(2-fluorophenyl)borinic acid
• SCHEMBL1138707
• 718642-07-0
• DTXSID80736037
• (3-cyanophenyl)(2-fluorophenyl)borinic acid

• Inchi： InChI=1S/C13H9BFNO/c15-13-7-2-1-6-12(13)14(17)11-5-3-4-10(8-11)9-16/h1-8,17H
• InChI Key： KGAMNGNZWVTDEU-UHFFFAOYSA-N
• SMILES： B(C1=CC(=CC=C1)C#N)(C2=CC=CC=C2F)O

Computed Properties

• Exact Mass: 225.0761222g/mol
• Monoisotopic Mass: 225.0761222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų